Cas no 475250-49-8 (2-[(4-chlorophenyl)methyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-[(4-chlorophenyl)methyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 475250-49-8
• MF: C₁₃H₁₈BClO₂
• MW: 252.544823169708
• MDL: MFCD10698531
• CID: 1025654
• PubChem ID: 46939718
• Update Time: 2025-06-08

2-[(4-chlorophenyl)methyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 2-(4-Chlorobenzyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• AB62311
• AK-78377
• ANW-71547
• CTK8C4311
• KB-222543
• 2-(4-Chloro-benzyl)-4,4,5,5-tetramethyl-[1,3,2]dioxaborolane
• 2-[(4-chlorophenyl)methyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• JDACVUOXXNUDGH-UHFFFAOYSA-N
• FCH3047879
• 4-Chlorobenzylboronic Acid Pinacol Ester
• SY013347
• AX8224661
• (4-CHLOROBENZYL)BORONIC ACID PIN
• (4-CHLOROBENZYL)BORONIC ACID PINACOL ESTER
• 475250-49-8
• MFCD10698531
• O10105
• SCHEMBL12137183
• AKOS016007418
• DTXSID40677396
• DS-17323
• EN300-196351
• AMY22027
• CS-W007261
• DB-329316
• A872129
• 2-(4-Chlorobenzyl)-4 pound not4 pound not5 pound not5-tetramethyl-1 pound not3 pound not2-dioxaborolane

• MDL： MFCD10698531
• Inchi： 1S/C13H18BClO2/c1-12(2)13(3,4)17-14(16-12)9-10-5-7-11(15)8-6-10/h5-8H,9H2,1-4H3
• InChI Key： JDACVUOXXNUDGH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CB1OC(C)(C)C(C)(C)O1

Computed Properties

• Exact Mass: 252.10900
• Monoisotopic Mass: 252.1088377g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5

Experimental Properties

• PSA: 18.46000
• LogP: 3.78030

2-[(4-chlorophenyl)methyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 2-[(4-chlorophenyl)methyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Professional Introduction to 2-[(4-chlorophenyl)methyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 475250-49-8)

2-[(4-chlorophenyl)methyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, with the CAS number 475250-49-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic organic chemistry. This boryl compound is particularly valued for its role as a versatile intermediate in the synthesis of complex molecular structures, especially in the development of novel therapeutic agents.

The compound belongs to the class of borylated heterocycles, which are widely recognized for their utility in cross-coupling reactions. These reactions are fundamental in constructing carbon-carbon bonds, a critical step in the synthesis of many pharmaceuticals and agrochemicals. The presence of a tert-butyldimethylsilyl (TBS) group at the boron atom enhances its stability and reactivity, making it an ideal candidate for various synthetic applications.

In recent years, there has been a surge in research focusing on the development of more efficient and sustainable synthetic methodologies. One of the most notable advancements in this area is the application of transition-metal-catalyzed cross-coupling reactions. These reactions have revolutionized the way complex molecules are constructed, enabling chemists to achieve high yields and selectivity with minimal byproducts. The use of 2-[(4-chlorophenyl)methyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane as a boronic ester precursor has been particularly beneficial in facilitating such reactions.

The structural features of this compound make it an excellent substrate for palladium-catalyzed borylation and Suzuki-Miyaura coupling reactions. These reactions are particularly useful in the late-stage functionalization of drug candidates, allowing for rapid and precise modifications to molecular frameworks. The ability to introduce aryl or heteroaryl groups at specific positions within a molecule is crucial for optimizing pharmacokinetic properties and enhancing biological activity.

Recent studies have highlighted the importance of boron-containing compounds in medicinal chemistry. Boronate esters, in particular, have been shown to exhibit potent biological activity across a wide range of therapeutic areas. For instance, compounds containing boron atoms have been investigated for their potential as anticancer agents due to their ability to interact with biological targets in unique ways. The< strong> 2-[(4-chlorophenyl)methyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane structure provides a stable scaffold that can be further modified to explore new pharmacological profiles.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions. Typically, it begins with the formation of a boronic ester from an appropriate diol precursor. The use of protecting groups such as the TBS moiety ensures that reactive sites are selectively modified without unintended side reactions. This level of control is essential for achieving high yields and purity in pharmaceutical-grade materials.

In addition to its synthetic utility, 2-[(4-chlorophenyl)methyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane has been explored in the context of flow chemistry. Flow chemistry offers several advantages over traditional batch processing methods, including improved reproducibility and scalability. By integrating continuous flow reactors into synthetic protocols, chemists can achieve more consistent reaction outcomes and reduce the risk of contamination between batches.

The compound's applicability extends beyond pharmaceuticals into materials science and polymer chemistry. Boronate esters can be incorporated into polymers to enhance their thermal stability and mechanical properties. This has led to interest in developing novel materials with specialized applications in electronics and coatings industries.

The future prospects for this compound are promising as research continues to uncover new synthetic pathways and applications. Advances in computational chemistry and machine learning are also contributing to more efficient drug discovery processes. By leveraging these technologies alongside traditional experimental approaches, scientists can accelerate the development of new therapeutic agents derived from< strong> 2-[(4-chlorophenyl)methyl]-4,4,5,5-tetramethyl-1...